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Compound of Interest

Compound Name: PF-07957472

Cat. No.: B15566791

Get Quote

An Objective Analysis of the SARS-CoV-2 PLpro Inhibitor PF-07957472 and its Potential for

Combination Use with Other Antiviral Agents.

Executive Summary
PF-07957472 is a potent, selective, and orally bioavailable inhibitor of the SARS-CoV-2 papain-

like protease (PLpro), an essential enzyme for viral replication.[1][2][3] Developed through a

machine learning-driven discovery process, this compound has demonstrated robust efficacy

as a monotherapy in preclinical murine models of COVID-19 infection.[1][2] As a PLpro-

targeting antiviral, PF-07957472 offers a distinct mechanism of action compared to the more

clinically advanced main protease (Mpro) and RNA-dependent RNA polymerase (RdRp)

inhibitors.

Currently, there is a notable absence of published experimental data evaluating PF-07957472
in direct combination with other antiviral agents. This guide, therefore, summarizes the existing

preclinical data for PF-07957472 as a monotherapy and explores the theoretical and evidence-

based rationale for its potential use in combination therapies. The aim is to provide

researchers, scientists, and drug development professionals with a comprehensive overview to

inform future research directions.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15566791#bc-rfq
https://www.benchchem.com/product/b15566791/docs?utm_src=pdf-body#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15566791/docs?utm_src=pdf-body#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC11364104/
https://www.biorxiv.org/content/10.1101/2024.01.26.577395v2.full.pdf
https://www.biorxiv.org/content/10.1101/2024.01.26.577395v2.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC11364104/
https://www.biorxiv.org/content/10.1101/2024.01.26.577395v2.full.pdf
https://www.benchchem.com/product/b15566791/docs?utm_src=pdf-body#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15566791/docs?utm_src=pdf-body#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15566791/docs?utm_src=pdf-body#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: A Differentiated Approach
SARS-CoV-2 relies on two key proteases, PLpro and Mpro, to cleave its viral polyproteins into

functional non-structural proteins (nsps) necessary for viral replication. PF-07957472
specifically targets PLpro, which is responsible for cleaving the nsp1/2, nsp2/3, and nsp3/4

junctions. In addition to its role in polyprotein processing, PLpro also interferes with the host's

innate immune response by cleaving ubiquitin and ISG15 modifications from host proteins. By

inhibiting PLpro, PF-07957472 not only disrupts viral replication but may also help to preserve

the host's antiviral immune signaling.

This mechanism is distinct from that of other major classes of SARS-CoV-2 inhibitors:

Mpro (or 3CLpro) inhibitors, such as nirmatrelvir (a component of Paxlovid), block the main

protease responsible for the majority of polyprotein cleavages.

RdRp inhibitors, such as remdesivir and molnupiravir, target the viral RNA polymerase,

preventing the replication of the viral genome.

The targeting of different essential viral enzymes by these drug classes provides a strong

rationale for their combined use to achieve synergistic or additive antiviral effects and to

mitigate the risk of drug resistance.

Data Presentation: PF-07957472 Monotherapy
Performance
The following tables summarize the key in vitro and in vivo performance data for PF-07957472
as a monotherapy, as reported in preclinical studies.

Table 1: In Vitro Activity of PF-07957472
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Parameter Cell Line Value Reference

Biochemical Potency

(Ki)

Recombinant SARS-

CoV-2 PLpro

1.8 µM (for parent

compound GRL0617)

Antiviral Activity

(EC50)

Vero E6 (with Pgp

inhibitor)

68.2 µM (for parent

compound GRL0617)

Antiviral Activity

(EC50)

Differentiated Normal

Human Bronchial

Epithelial (dNHBE)

cells

13.9 nM

Antiviral Activity

(EC90)

Differentiated Normal

Human Bronchial

Epithelial (dNHBE)

cells

56.7 nM

Table 2: In Vivo Efficacy of PF-07957472 in a Mouse-
Adapted SARS-CoV-2 Model
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Treatment Group
(oral, twice daily)

Lung Viral Titer
Reduction (Day 4
post-infection)

Body Weight Loss
Protection

Reference

Vehicle Baseline ~10% loss

PF-07957472 (20

mg/kg)

Statistically significant,

dose-dependent

reduction

Protected from weight

loss

PF-07957472 (50

mg/kg)

Statistically significant,

dose-dependent

reduction

Protected from weight

loss

PF-07957472 (150

mg/kg)

Statistically significant,

dose-dependent

reduction (viral levels

reduced to limit of

detection in half of the

mice)

Protected from weight

loss

Combination Therapy: Rationale and Potential
Synergies
While specific data for PF-07957472 is lacking, studies with other PLpro inhibitors have shown

the potential for enhanced antiviral activity when combined with drugs targeting different viral

mechanisms.

PLpro and RdRp Inhibitors: Research has indicated that the combination of a PLpro inhibitor

with an RdRp inhibitor, such as remdesivir, can result in synergistic inhibition of viral

replication. This synergy is thought to arise from the simultaneous disruption of two distinct

and essential processes in the viral life cycle: polyprotein processing and genome

replication.

PLpro and Mpro Inhibitors: The combined inhibition of both PLpro and Mpro has been shown

to be more effective at inhibiting SARS-CoV-2 replication than targeting either protease
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alone. This suggests an additive or potentially synergistic effect by comprehensively shutting

down the processing of the viral polyprotein.

Given that PF-07957472 is a potent PLpro inhibitor, it is scientifically plausible that its

combination with an approved Mpro inhibitor (like nirmatrelvir) or an RdRp inhibitor (like

remdesivir) could lead to a more profound and durable antiviral response. Such combinations

could also present a higher barrier to the development of viral resistance.

Visualizing Mechanisms and Workflows
Signaling Pathway: SARS-CoV-2 Polyprotein Processing
and Inhibition
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In Vitro Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11364104/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11364104/
https://www.biorxiv.org/content/10.1101/2024.01.26.577395v2.full.pdf
https://www.biorxiv.org/content/10.1101/2024.01.26.577395v2.full-text
https://www.benchchem.com/product/b15566791/docs#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15566791/docs#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15566791/docs#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15566791/docs#pf-07957472-in-combination-therapy-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b15566791?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

